![molecular formula C25H30N2O6 B2543295 (Z)-7-((4-ethylpiperazin-1-yl)methyl)-6-hydroxy-2-(2,3,4-trimethoxybenzylidene)benzofuran-3(2H)-one CAS No. 859665-49-9](/img/structure/B2543295.png)
(Z)-7-((4-ethylpiperazin-1-yl)methyl)-6-hydroxy-2-(2,3,4-trimethoxybenzylidene)benzofuran-3(2H)-one
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Description
(Z)-7-((4-ethylpiperazin-1-yl)methyl)-6-hydroxy-2-(2,3,4-trimethoxybenzylidene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C25H30N2O6 and its molecular weight is 454.523. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Researchers have focused on synthesizing novel compounds with diverse chemical structures to explore their potential applications. For instance, Saito et al. (1997) prepared derivatives as ABC ring models of saframycins, showcasing a method to create complex molecules for further biological evaluation. Similarly, Iwanami et al. (1964) synthesized compounds through the reactions of diethyl acetylenedicarboxylate with amines, leading to hydrolysis studies that contribute to understanding compound stability and reactivity. These studies lay the groundwork for developing new molecules with possible therapeutic applications by elucidating synthesis pathways and chemical behaviors (Saito et al., 1997; Iwanami et al., 1964).
Biological Activities and Applications
Several studies have explored the biological activities of benzofuran derivatives, highlighting their potential in pharmaceutical applications. For example, Lee et al. (2007) discovered new benzofurans from Gastrodia elata with significant DNA topoisomerases I and II inhibitory activities, suggesting their potential in cancer therapy due to their ability to inhibit crucial enzymes involved in DNA replication and cell division (Lee et al., 2007). Furthermore, Ezzatzadeh and Hossaini (2018) applied a three-component Strecker-type reaction for synthesizing benzofuran derivatives, assessing their antioxidant activity. Such compounds could find applications in mitigating oxidative stress-related diseases (Ezzatzadeh & Hossaini, 2018).
Properties
IUPAC Name |
(2Z)-7-[(4-ethylpiperazin-1-yl)methyl]-6-hydroxy-2-[(2,3,4-trimethoxyphenyl)methylidene]-1-benzofuran-3-one |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H30N2O6/c1-5-26-10-12-27(13-11-26)15-18-19(28)8-7-17-22(29)21(33-24(17)18)14-16-6-9-20(30-2)25(32-4)23(16)31-3/h6-9,14,28H,5,10-13,15H2,1-4H3/b21-14- |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDHPVUAHAUKXDL-STZFKDTASA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)CC2=C(C=CC3=C2OC(=CC4=C(C(=C(C=C4)OC)OC)OC)C3=O)O |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN1CCN(CC1)CC2=C(C=CC3=C2O/C(=C\C4=C(C(=C(C=C4)OC)OC)OC)/C3=O)O |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H30N2O6 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
454.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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